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Introduction
RLX-33 is a potent and selective nonpeptide antagonist of the relaxin family peptide 3 (RXFP3)

receptor.[1][2][3] The relaxin-3/RXFP3 system is a key regulator of various physiological

processes, including appetite and food-seeking behavior.[4][5] Pharmacological studies have

demonstrated that central administration of relaxin-3 or RXFP3-selective agonists stimulates

food intake in rodents.[5] As an antagonist, RLX-33 presents a valuable pharmacological tool

for investigating the role of the relaxin-3/RXFP3 system in the control of food intake and for

evaluating its therapeutic potential in metabolic disorders.[3]

These application notes provide detailed protocols for the administration of RLX-33 in

preclinical food intake studies, guidelines for data collection and analysis, and an overview of

the underlying signaling pathways.

Data Presentation
The following tables summarize representative quantitative data from a study investigating the

effect of RLX-33 on food intake stimulated by an RXFP3 agonist in male Wistar rats.[6]
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Table 1: Effect of RLX-33 on Cumulative Food Intake (g) at 1 and 2 Hours Post-Agonist

Administration

Treatment
Group

Dose/Route N
Mean Food
Intake (g) at 1
hour (± SEM)

Mean Food
Intake (g) at 2
hours (± SEM)

Vehicle i.p. 8 0.5 ± 0.2 1.1 ± 0.3

R3/I5 (RXFP3

Agonist)
i.c.v. 8 3.2 ± 0.4 4.5 ± 0.5

R3/I5 + RLX-33 i.c.v. + i.p. 8 1.0 ± 0.3# 1.8 ± 0.4#

*p < 0.05 compared to Vehicle; #p < 0.05 compared to R3/I5 Data is illustrative based on

published findings describing a significant attenuation of agonist-induced food intake by RLX-
33.[2][6]

Table 2: Effect of RLX-33 on Cumulative Food Intake (g) at 4 and 24 Hours Post-Agonist

Administration

Treatment
Group

Dose/Route N
Mean Food
Intake (g) at 4
hours (± SEM)

Mean Food
Intake (g) at 24
hours (± SEM)

Vehicle i.p. 8 2.0 ± 0.4 15.2 ± 1.5

R3/I5 (RXFP3

Agonist)
i.c.v. 8 5.8 ± 0.6* 18.5 ± 1.8

R3/I5 + RLX-33 i.c.v. + i.p. 8 2.5 ± 0.5# 16.1 ± 1.6

*p < 0.05 compared to Vehicle; #p < 0.05 compared to R3/I5 Data is illustrative based on a

typical attenuation profile where the antagonist effect is most pronounced in the initial hours

following administration.
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Protocol 1: Intraperitoneal (i.p.) Administration of RLX-
33
This protocol describes the procedure for the intraperitoneal injection of RLX-33 in rats for food

intake studies.

Materials:

RLX-33

Vehicle solution (e.g., sterile saline, or a solution containing DMSO and Tween 80 for

compounds with low aqueous solubility)

Sterile syringes (1 mL or 3 mL)

Sterile needles (23-25 gauge)

70% ethanol

Gauze pads

Animal scale

Appropriate personal protective equipment (PPE)

Procedure:

Preparation of RLX-33 Solution:

On the day of the experiment, prepare the RLX-33 solution in the chosen vehicle at the

desired concentration (e.g., for a 10 mg/kg dose in a 250g rat with an injection volume of 1

mL/kg, the concentration would be 10 mg/mL).

Ensure the solution is sterile and warmed to room temperature before administration.[7]

Animal Handling and Restraint:

Weigh the animal to accurately calculate the injection volume.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b10830785/docs?utm_src=pdf-body#application-notes-and-protocols-for-rlx-33-administration-in-food-intake-studies
https://www.benchchem.com/product/b10830785/docs?utm_src=pdf-body#application-notes-and-protocols-for-rlx-33-administration-in-food-intake-studies
https://www.benchchem.com/product/b10830785/docs?utm_src=pdf-body#application-notes-and-protocols-for-rlx-33-administration-in-food-intake-studies
https://www.benchchem.com/product/b10830785/docs?utm_src=pdf-body#application-notes-and-protocols-for-rlx-33-administration-in-food-intake-studies
https://www.benchchem.com/product/b10830785/docs?utm_src=pdf-body#application-notes-and-protocols-for-rlx-33-administration-in-food-intake-studies
https://www.benchchem.com/product/b10830785/docs?utm_src=pdf-body#application-notes-and-protocols-for-rlx-33-administration-in-food-intake-studies
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.2c00508
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gently restrain the rat. For a one-person procedure, hold the rat firmly by the scruff of the

neck and allow its body to rest along your forearm. For a two-person procedure, one

person restrains the animal while the other performs the injection.[7]

Position the rat with its head tilted slightly downwards to move the abdominal organs away

from the injection site.[2]

Injection Procedure:

Identify the injection site in the lower right quadrant of the abdomen to avoid the cecum

and urinary bladder.[2][7]

Swab the injection site with 70% ethanol.

Insert the needle at a 30-45 degree angle with the bevel facing up.[2][7]

Gently aspirate to ensure the needle has not entered a blood vessel or organ. If blood or

fluid appears in the syringe, withdraw the needle and reinject at a different site with a new

sterile needle and syringe.

Slowly depress the plunger to administer the solution.

Withdraw the needle and return the animal to its cage.

Monitor the animal for any signs of distress or adverse reactions.

Protocol 2: Manual Measurement of Food Intake
This protocol outlines the steps for manually measuring food consumption in rats following the

administration of RLX-33.

Materials:

Standard laboratory rodent chow

Specialized food hoppers that minimize spillage

A digital scale with a precision of at least 0.1 g
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Cages designed for single housing to allow for accurate individual food intake measurement

Procedure:

Acclimation:

Individually house the animals in the experimental cages for at least 3-5 days prior to the

study to allow for acclimatization to the new environment and food hoppers.

Baseline Food Intake:

Measure and record the daily food intake for each animal for at least 3 consecutive days

before the experiment to establish a stable baseline.

Experimental Day:

At the start of the dark cycle (the primary feeding period for rodents), provide a pre-

weighed amount of food in the hopper.

Administer RLX-33 or the vehicle control according to Protocol 1. If an agonist is used to

stimulate feeding, it is typically administered shortly before the dark cycle begins.

At predetermined time points (e.g., 1, 2, 4, and 24 hours), carefully remove the food

hopper from the cage.

Weigh the remaining food in the hopper.

Collect and weigh any spilled food (spillage can be collected from a pan placed under the

cage floor).

Calculate the food intake for each time interval: Food Intake (g) = (Initial Food Weight -

Final Food Weight) - Spilled Food Weight

Replenish the food to the initial pre-weighed amount after each measurement if the study

continues.

Mandatory Visualizations

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b10830785/docs?utm_src=pdf-body#application-notes-and-protocols-for-rlx-33-administration-in-food-intake-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


RXFP3 Signaling Pathway
The following diagram illustrates the signaling cascade initiated by the activation of the RXFP3

receptor and its inhibition by RLX-33.
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RXFP3 Signaling Pathway and Inhibition by RLX-33
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Caption: RXFP3 signaling pathway and its antagonism by RLX-33.
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Experimental Workflow for Food Intake Study
This diagram outlines the logical flow of an experiment designed to test the efficacy of RLX-33
in a food intake study.

Experimental Workflow for RLX-33 Food Intake Study
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Caption: Workflow for a typical RLX-33 food intake experiment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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